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Compound Name: 1,4-Benzodioxane

Cat. No.: B1196944

For Researchers, Scientists, and Drug Development Professionals

The 1,4-benzodioxane ring system is a prominent structural motif in a vast array of biologically
active compounds, both of natural and synthetic origin.[1][2] Its unique conformational
arrangement and electronic properties have made it a privileged scaffold in medicinal
chemistry, contributing to the discovery of numerous therapeutic agents.[3] This in-depth
technical guide provides a comprehensive overview of the synthesis, properties, and
applications of the 1,4-benzodioxane core, with a focus on methodologies and data relevant to
researchers in drug discovery and development.

Synthesis of the 1,4-Benzodioxane Scaffold

The construction of the 1,4-benzodioxane ring system can be achieved through several
synthetic strategies. The choice of method often depends on the desired substitution pattern on
both the aromatic and dioxane rings.

Classical Williamson Ether Synthesis

A common and straightforward method for the synthesis of the 1,4-benzodioxane scaffold
involves the reaction of a catechol with a 1,2-dihaloethane, typically 1,2-dibromoethane or 1,2-
dichloroethane, in the presence of a base. This reaction proceeds via a double Williamson
ether synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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